Cas no 2248410-00-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate
• CAS No: 2248410-00-4
• MF: C₂₃H₁₄N₂O₅
• MW: 398.36766576767
• CID: 5993794
• PubChem ID: 165725576
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248410-00-4
• EN300-6524240
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate

• Inchi： 1S/C23H14N2O5/c24-13-17-7-1-4-11-20(17)29-14-15-6-5-8-16(12-15)23(28)30-25-21(26)18-9-2-3-10-19(18)22(25)27/h1-12H,14H2
• InChI Key： XALJHLFYUIJCCR-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(COC2C=CC=CC=2C#N)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 398.09027155g/mol
• Monoisotopic Mass: 398.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate (CAS No. 2248410-00-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate, a compound with the CAS number 2248410-00-4, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of isoindoles and features a unique structural arrangement that includes a 1,3-dioxo group, a dihydroisoindole core, and a benzoate moiety linked through a (2-cyanophenoxy)methyl substituent. The intricate structure of this compound not only makes it an interesting subject for academic research but also holds promise for practical applications in pharmaceuticals and materials science.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate typically involves multi-step reactions, including the formation of the dihydroisoindole core and the subsequent functionalization with the (2-cyanophenoxy)methyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both research and industrial purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of steps and improved the overall yield.

In terms of its biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate has shown promising results in various assays. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have antiproliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for drug development.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate is further enhanced by its ability to cross cell membranes efficiently. This property is attributed to the presence of the lipophilic dihydroisoindole core and the polar (2-cyanophenoxy)methyl substituent, which together facilitate cellular uptake and distribution. As a result, this compound has been explored as a potential delivery system for other therapeutic agents, particularly in targeted drug delivery applications.

Beyond its biological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. For example, researchers at Stanford University have reported that this compound can be used as an electron acceptor in organic solar cells, leading to improved device performance and stability.

The environmental impact of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-cyanophenoxy)methyl]benzoate is another important consideration. Studies have shown that this compound is biodegradable under certain conditions and does not accumulate in the environment to harmful levels. However, ongoing research is necessary to fully understand its long-term ecological effects and ensure its safe use in various applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3 - [( 2 - cyanophenoxy ) methyl ] benzoate strong > (CAS No. 2 48410 - 00 - 4) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique structural features and biological activities make it an exciting subject for further research and development. As new synthetic methods continue to be developed and its properties are better understood, this compound is poised to play an increasingly important role in both academic and industrial settings.